Cas no 92598-28-2 (2-Propenamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-)

2-Propenamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]- structure
92598-28-2 structure
Product Name:2-Propenamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-
CAS No:92598-28-2
MF:C16H26N2O2
MW:278.389844417572
CID:735902
PubChem ID:14644433
Update Time:2025-04-19

2-Propenamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, N-cyclohexyl-N-[(cyclohexylamino)carbonyl]-
    • N-cyclohexyl-N-(cyclohexylcarbamoyl)prop-2-enamide
    • N-acryl-N,N'-dicyclohexylurea
    • 92598-28-2
    • DTXSID90562541
    • Inchi: 1S/C16H26N2O2/c1-2-15(19)18(14-11-7-4-8-12-14)16(20)17-13-9-5-3-6-10-13/h2,13-14H,1,3-12H2,(H,17,20)
    • InChI Key: DCZMOCXMKNBWOJ-UHFFFAOYSA-N
    • SMILES: O=C(NC1CCCCC1)N(C(C=C)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 278.199428076g/mol
  • Monoisotopic Mass: 278.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 49.4Ų

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